ent-7alpha-Hydroxykaur-16-en-19-oic acid

• CAS RN: 21435-01-8
• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: (1R,2S,4S,5R,9S,10S,13R)-2-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• InChI: InChI=1S/C20H30O3/c1-12-10-20-11-13(12)5-6-14(20)18(2)7-4-8-19(3,17(22)23)15(18)9-16(20)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,16+,18+,19-,20+/m1/s1
• InChI Key: KMLXVEXJZSTMBV-YDIYEOSVSA-N
• Isomeric SMILES: C[C@@]12CCC[C@@]([C@H]1C[C@@H]([C@]34[C@H]2CC[C@H](C3)C(=C)C4)O)(C)C(=O)O
• SMILES: CC12CCCC(C1CC(C34C2CCC(C3)C(=C)C4)O)(C)C(=O)O

Description

Ent-7alpha-hydroxykaur-16-en-19-oic acid is an ent-kaurane diterpenoid that is ent-kaur-16-en-19-oic acid carrying an additional 7alpha-hydroxy substituent. It is a conjugate acid of an ent-7alpha-hydroxykaur-16-en-19-oate.

Scientific Research Applications

Biotransformation and Metabolite Production

Research has shown that ent-7alpha-Hydroxykaur-16-en-19-oic acid can undergo biotransformation through the action of microorganisms like Mortierella isabellina, resulting in the production of various hydroxylated metabolites. These metabolites have been evaluated for their cell viability, indicating potential biomedical applications (Lin et al., 2007).

Antihypertensive Activity

Studies involving the transformation of ent-7alpha-Hydroxykaur-16-en-19-oic acid by Bacillus megaterium and Aspergillus niger have led to the discovery of novel compounds with antihypertensive effects. These findings highlight the therapeutic potential of these compounds in managing high blood pressure (Yang et al., 2004).

Diterpene Metabolism and Biological Activity

Research involving Aspergillus niger has shown that the metabolism of ent-kaur-16-en-19-oic acid produces metabolites like ent-7alpha,11beta-dihydroxy-kaur-16-en-19-oic acid. These metabolites exhibit significant biological activity, such as the ability to inhibit the electrically induced contraction of guinea-pig ileum, suggesting potential pharmacological uses (Marquina et al., 2009).

Antiviral and Antimalarial Potential

Compounds like ent-kaur-16-en-19-oic acid derived from plants such as Croton pseudopulchellus have been tested for their effects on virus replication and against Plasmodium falciparum. Although some compounds showed weak activity, these studies open avenues for exploring antiviral and antimalarial properties of these derivatives (Langat et al., 2012).

Cytotoxicity Against Cancer Cells

Research has also delved into the cytotoxicity of certain derivatives of ent-7alpha-Hydroxykaur-16-en-19-oic acid, providing insights into their potential use in targeting cancer cells. For instance, studies on compounds isolated from Helianthus tuberosus showed cytotoxic effects against human breast cancer cell lines (Pan et al., 2009).

Plant Growth Regulation

ent-7alpha-Hydroxykaur-16-en-19-oic acid and its derivatives have been identified as effective plant growth regulators. These compounds exhibit significant activities in bioassays like the lettuce hypocotyl and barley aleurone bioassays, indicating their potential in agricultural applications (de Oliveira et al., 2008).

Na+,K+-ATPase Inhibition

Research has identified (-)-ent-kaur-16-en-19-oic acid as an inhibitor of Na+,K+-ATPase, an enzyme crucial in maintaining cellular ion balance. This finding suggests potential applications in modulating this enzyme's activity for therapeutic purposes (Ngamrojnavanich et al., 2003).